Cas no 1391084-87-9 (1-methyl-1,2,3,4-tetrahydroisoquinoline-7-carboxylic acid)

• Product Name: 1-methyl-1,2,3,4-tetrahydroisoquinoline-7-carboxylic acid
• CAS No: 1391084-87-9
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 5977263
• PubChem ID: 83378842
• Update Time: 2025-08-03

1-methyl-1,2,3,4-tetrahydroisoquinoline-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1,2,3,4-tetrahydroisoquinoline-7-carboxylic acid
• 7-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-1-methyl-
• 1391084-87-9
• EN300-8813665

• Inchi： 1S/C11H13NO2/c1-7-10-6-9(11(13)14)3-2-8(10)4-5-12-7/h2-3,6-7,12H,4-5H2,1H3,(H,13,14)
• InChI Key： OSNDSXBGYACZQG-UHFFFAOYSA-N
• SMILES： C1(C)C2=C(C=CC(C(O)=O)=C2)CCN1

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.160±0.06 g/cm3(Predicted)
• Boiling Point: 346.4±42.0 °C(Predicted)
• pka: 4.17±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 1-methyl-1,2,3,4-tetrahydroisoquinoline-7-carboxylic acid

Introduction to 1-Methyl-1,2,3,4-Tetrahydroisoquinoline-7-Carboxylic Acid (CAS No: 1391084-87-9)

1-Methyl-1,2,3,4-Tetrahydroisoquinoline-7-Carboxylic Acid (hereafter referred to as THIQCA) is a compound with the CAS registry number 1391084-87-9. This compound belongs to the class of isoquinoline derivatives and has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. The molecule consists of a tetrahydroisoquinoline ring system with a methyl group at position 1 and a carboxylic acid group at position 7. Its structure endows it with both hydrophobic and hydrophilic characteristics, making it versatile for diverse chemical and biological interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of THIQCA through various routes, including multi-component reactions and enzymatic catalysis. These methods not only enhance the yield but also improve the purity of the compound, which is crucial for its application in pharmaceuticals and biotechnology. The synthesis of THIQCA involves strategic manipulation of its precursor molecules to achieve the desired stereochemistry and functional groups.

The pharmacological properties of THIQCA have been extensively studied in recent years. Research indicates that THIQCA exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for the development of novel therapeutic agents. For instance, studies have shown that THIQCA can effectively inhibit the production of reactive oxygen species (ROS) in human macrophage cells, thereby reducing inflammation-associated damage.

In addition to its pharmacological applications, THIQCA has also been explored for its potential in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and selectivity, making them ideal for gas storage and separation applications.

The development of green chemistry approaches for the synthesis and application of THIQCA has further enhanced its appeal. For example, researchers have successfully utilized microwave-assisted synthesis to produce THIQCA under mild conditions, significantly reducing energy consumption and environmental impact.

Furthermore, computational studies have provided valuable insights into the electronic structure and reactivity of THIQCA. Density functional theory (DFT) calculations reveal that the methyl group at position 1 plays a critical role in stabilizing the molecule's conformation and influencing its reactivity towards electrophilic substitution reactions.

Despite these advancements, there remain challenges in fully harnessing the potential of THIQCA. For instance, while its anti-inflammatory properties are well-documented, further research is needed to elucidate its mechanism of action at the molecular level. Additionally, scaling up the production of THIQCA for industrial applications requires optimization of existing synthetic methods to ensure cost-effectiveness and scalability.

In conclusion, 1-Methyl-1,2,3,4-Tetrahydroisoquinoline-7-Carboxylic Acid (CAS No: 1391084-87-9) stands as a testament to the ingenuity of modern chemistry. Its unique properties and versatile applications continue to drive innovation across multiple disciplines. As research progresses, it is anticipated that THIQCA will play an increasingly significant role in advancing both therapeutic interventions and materials science technologies.